Cas no 2034464-45-2 (N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2034464-45-2
• MF: C₁₅H₂₃NO₅S
• MW: 329.411823511124
• CID: 5379567
• Update Time: 2025-11-01

N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methylsulfonylphenyl)propanamide
• N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide

• Inchi： 1S/C15H23NO5S/c1-15(18,11-21-2)10-16-14(17)9-6-12-4-7-13(8-5-12)22(3,19)20/h4-5,7-8,18H,6,9-11H2,1-3H3,(H,16,17)
• InChI Key： JBJRUZFAHGOCSV-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)COC)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide

Research Brief on N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide (CAS: 2034464-45-2)

N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide (CAS: 2034464-45-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a methanesulfonylphenyl moiety and a hydroxy-methoxy-methylpropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

The primary objective of recent research on this compound has been to elucidate its biological activity and therapeutic potential. Preliminary studies suggest that N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide exhibits significant anti-inflammatory and analgesic properties, likely mediated through the modulation of key signaling pathways involved in inflammation and pain perception. Additionally, its unique chemical structure has prompted investigations into its potential as a targeted therapy for specific disease states, including chronic inflammatory conditions and certain types of cancer.

Methodologically, recent studies have employed a combination of in vitro and in vivo approaches to characterize the compound's effects. In vitro assays have demonstrated its ability to inhibit the activity of pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). In vivo models have further corroborated these findings, showing significant reductions in inflammatory markers and pain responses in treated subjects. Advanced techniques, such as X-ray crystallography and molecular docking simulations, have been utilized to explore the compound's interactions with its putative molecular targets.

The results of these studies have been highly encouraging. N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide has demonstrated a favorable pharmacokinetic profile, with good oral bioavailability and a manageable safety profile in preclinical models. Its ability to selectively target inflammatory pathways without significant off-target effects positions it as a promising candidate for further development. Moreover, recent findings have highlighted its potential synergistic effects when combined with existing therapeutic agents, suggesting possible applications in combination therapies.

In conclusion, N-(2-hydroxy-3-methoxy-2-methylpropyl)-3-(4-methanesulfonylphenyl)propanamide (CAS: 2034464-45-2) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and promising pharmacological properties warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on advancing the compound through clinical trials to evaluate its efficacy and safety in human subjects, as well as exploring its broader applications in disease management. This compound holds significant promise for addressing unmet medical needs in inflammation and beyond.